Cas no 2228223-79-6 (1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene)

1-Bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene is a versatile aromatic compound featuring a bromine substituent, two methoxy groups, and a propargyl moiety. Its structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira, Suzuki, or Buchwald-Hartwig couplings, due to the reactive bromine and alkyne functionalities. The dimethoxy groups enhance solubility in organic solvents and can influence electronic properties, making it useful in pharmaceutical and agrochemical research. The propargyl group offers further functionalization potential via click chemistry or cyclization reactions. This compound is well-suited for applications in medicinal chemistry, material science, and ligand design, providing a robust building block for complex molecular architectures.

1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene structure

2228223-79-6 structure

Product Name:1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene

CAS No:2228223-79-6

MF:C₁₁H₁₁BrO₂

MW:255.107842683792

CID:6419957

PubChem ID:165652669

Update Time:2025-05-25

1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene
- EN300-1925713
- 2228223-79-6
- Inchi： 1S/C11H11BrO2/c1-4-5-8-6-9(12)11(14-3)10(7-8)13-2/h1,6-7H,5H2,2-3H3
- InChI Key： QXYGQOCIKZNNBX-UHFFFAOYSA-N
- SMILES： BrC1=CC(CC#C)=CC(=C1OC)OC

Computed Properties

Exact Mass: 253.99424g/mol
Monoisotopic Mass: 253.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 18.5Å²

1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1925713-0.05g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	0.05g	$924.0	2023-09-17
Enamine	EN300-1925713-0.1g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	0.1g	$968.0	2023-09-17
Enamine	EN300-1925713-0.25g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	0.25g	$1012.0	2023-09-17
Enamine	EN300-1925713-0.5g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	0.5g	$1056.0	2023-09-17
Enamine	EN300-1925713-1.0g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	1g	$1100.0	2023-06-02
Enamine	EN300-1925713-2.5g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	2.5g	$2155.0	2023-09-17
Enamine	EN300-1925713-5.0g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	5g	$3189.0	2023-06-02
Enamine	EN300-1925713-10.0g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	10g	$4729.0	2023-06-02
Enamine	EN300-1925713-1g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	1g	$1100.0	2023-09-17
Enamine	EN300-1925713-5g	1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene	2228223-79-6	5g	$3189.0	2023-09-17

1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene Related Literature

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Additional information on 1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene

Comprehensive Analysis of 1-Bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene (CAS No. 2228223-79-6): Properties, Applications, and Industry Trends

The compound 1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene (CAS No. 2228223-79-6) is a specialized aromatic derivative gaining attention in organic synthesis and pharmaceutical research. As a brominated dimethoxybenzene derivative with a propargyl substituent, it serves as a versatile building block for cross-coupling reactions and heterocycle formation. Its molecular structure combines electron-rich methoxy groups with a reactive alkyne moiety, making it valuable for designing drug intermediates and functional materials.

Recent studies highlight the growing demand for alkyne-containing synthons like 1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene in click chemistry applications. The compound’s triple bond functionality enables efficient Huisgen cycloaddition, a reaction widely used in bioconjugation and material science. Researchers are exploring its potential in covalent organic frameworks (COFs) and targeted drug delivery systems, aligning with trends toward precision medicine and green chemistry.

From a synthetic perspective, the bromo substituent at the 1-position allows for palladium-catalyzed couplings, while the dimethoxy groups enhance solubility and electronic tunability. This dual functionality addresses common challenges in small-molecule drug development, where both reactivity and bioavailability are critical. The compound’s logP value and hydrogen bonding capacity make it particularly suitable for CNS-targeting compounds, a hot topic in neuropharmacology research.

Industrial applications of CAS 2228223-79-6 extend to agrochemicals and electronic materials. Its structural motif appears in patents related to OLED emissive layers and photovoltaic sensitizers, reflecting the intersection of organic electronics and renewable energy technologies. Analytical data from HPLC purity tests and NMR spectroscopy confirm its stability under standard storage conditions, an important consideration for scale-up production.

Environmental and regulatory aspects of 1-bromo-2,3-dimethoxy-5-(prop-2-yn-1-yl)benzene comply with REACH guidelines, with biodegradation studies showing moderate persistence. The scientific community continues to investigate its structure-activity relationships (SAR) through computational modeling and high-throughput screening, responding to industry demands for AI-driven molecular design. As sustainable synthesis practices evolve, this compound’s role in catalysis and atom economy optimization remains a key research focus.

Market analysts note increased procurement of CAS 2228223-79-6 by contract research organizations (CROs) specializing in kinase inhibitor development. The compound’s scaffold diversity supports fragment-based drug discovery, particularly for protein-protein interaction modulators. Technical discussions in ACS publications emphasize its utility in metal-organic reactions, while patent landscapes reveal innovative applications in bioimaging probes and theranostic agents.